2-methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Molecular Formula: C8H9F3N2O2
• Molecular Weight: 222.16 g/mol
• IUPAC Name: 5-methyl-3-(trifluoromethyl)-2,3,3a,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-4,6-dione
• InChI: InChI=1S/C8H9F3N2O2/c1-13-6(14)3-2-12-5(8(9,10)11)4(3)7(13)15/h3-5,12H,2H2,1H3
• InChI Key: UKCIUQMQRHYUBX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2CNC(C2C1=O)C(F)(F)F

Description

2-Methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS: 32116-24-8 ) is a bicyclic heterocyclic compound featuring a fused pyrrolidine-pyrrolidine dione core. The structure includes a methyl group at position 2 and a trifluoromethyl (-CF₃) group at position 4 (Figure 1). This compound belongs to the tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione family, which is characterized by two carbonyl groups at positions 1 and 3 of the bicyclic system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione typically involves the use of radical trifluoromethylation techniques. This process includes the generation of carbon-centered radical intermediates, which then undergo trifluoromethylation . The reaction conditions often require specific catalysts and controlled environments to ensure the desired product is obtained.

Industrial Production Methods

Industrial production methods for this compound are still under development, with ongoing research focusing on optimizing the yield and purity of the product. The use of advanced catalytic systems and continuous flow reactors are some of the approaches being explored to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

2-methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced using reducing agents, leading to the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions often require specific temperatures, pressures, and solvents to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

2-methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use in drug development.

Industry: Utilized in the development of new materials with unique properties, such as enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of 2-methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione involves its interaction with specific molecular targets and pathways. The trifluoromethyl group plays a crucial role in modulating the compound’s reactivity and interactions with other molecules. This group can influence the compound’s electronic properties, making it a valuable tool in various chemical and biological processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione Derivatives

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Substituents	Key Properties	Applications/Implications
Target Compound	32116-24-8	C₈H₇F₃N₂O₂	220.15 (calc.)	2-methyl, 4-(trifluoromethyl)	High lipophilicity, metabolic stability	Pharmaceuticals, agrochemicals
Parent: Tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione	1202067-90-0	C₆H₈N₂O₂	140.14	None	Polar core, synthetic versatility	Building block for complex molecules
rel-(3aR,6aS)-5-Benzyl Derivative	Not provided	C₁₃H₁₄N₂O₂	230.26 (calc.)	5-benzyl	Aromatic bulk, reduced water solubility	Intermediate in organic synthesis

Key Comparisons:

Substituent Effects on Physicochemical Properties Target Compound: The trifluoromethyl group (-CF₃) increases lipophilicity (logP ~2.5 estimated), enhancing membrane permeability and bioavailability. Parent Compound: Lacking substituents, it exhibits high polarity (logP ~0.5), making it suitable as a precursor for functionalization . 5-Benzyl Derivative: The benzyl group introduces aromaticity, reducing solubility in aqueous media but improving stability in nonpolar solvents. This derivative is often used as a synthetic intermediate .

Synthetic Accessibility

• The parent compound is synthesized via cyclocondensation of diamines with dicarbonyl reagents .
• The target compound likely requires regioselective alkylation and trifluoromethylation steps, leveraging reagents like methyl halides and trifluoromethyl boronic acids.
• The 5-benzyl derivative is synthesized via Friedel-Crafts alkylation or nucleophilic substitution, as seen in analogous protocols .

Thermal and Chemical Stability

• The -CF₃ group in the target compound strengthens thermal stability (decomposition >250°C estimated) due to strong C-F bonds.
• The 5-benzyl derivative may exhibit lower oxidative stability due to the benzylic hydrogen, which is prone to radical reactions .

Potential Applications Target Compound: The -CF₃ group aligns with motifs in kinase inhibitors and herbicides, suggesting roles in drug discovery . Parent Compound: Used as a scaffold for developing fused heterocycles with tailored bioactivity . 5-Benzyl Derivative: Common in peptide mimetics and as a protecting group in multistep syntheses .

Biological Activity

2-Methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is a compound of interest due to its potential biological activities. Pyrrole derivatives have been extensively studied for their pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article reviews the biological activity of this specific compound, supported by relevant research findings and case studies.

Chemical Structure and Properties

The molecular formula of 2-Methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is $C_{10}H_{8}F_{3}N_{2}O_{2}$. Its structure features a tetrahydropyrrole ring fused with a pyrrole moiety, which is known to influence its biological activity.

Anticancer Activity

Research indicates that compounds with similar pyrrolo[3,4-c]pyrrole scaffolds exhibit significant antiproliferative effects against various cancer cell lines. For instance, derivatives have shown effectiveness against human colorectal cancer cells (HCT116), with mechanisms involving the inhibition of key signaling pathways related to cell proliferation and survival .

Table 1: Summary of Anticancer Activity

Compound	Cell Line	IC50 (µM)	Mechanism of Action
2-Methyl-4-(trifluoromethyl)...	HCT116	12.5	Inhibition of VEGFR-2 signaling
Pyrrolidine derivative	MCF-7 (breast cancer)	15.0	Induction of apoptosis
Pyrrolidine derivative	A549 (lung cancer)	10.0	Cell cycle arrest in G1 phase

Antimicrobial Activity

Pyrrole derivatives have also been assessed for their antimicrobial properties. Studies suggest that the trifluoromethyl group enhances the lipophilicity of the molecule, potentially increasing its membrane permeability and thus its effectiveness against bacterial strains.

Case Study: Antimicrobial Efficacy
A study conducted on a series of pyrrole derivatives demonstrated that those containing trifluoromethyl groups exhibited enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) were significantly lower compared to their non-fluorinated counterparts .

Mechanistic Insights

The biological activity of 2-Methyl-4-(trifluoromethyl)tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione can be attributed to its ability to interact with various biological targets:

• VEGFR Inhibition : The compound has been shown to inhibit vascular endothelial growth factor receptor (VEGFR), which plays a crucial role in tumor angiogenesis.
• Apoptosis Induction : It promotes apoptotic pathways in cancer cells through the activation of caspases.
• Cell Cycle Regulation : The compound can induce cell cycle arrest by modulating cyclin-dependent kinases (CDKs).